Cas no 90673-80-6 (2H-Pyran-2-one, 4-methoxy-6-propyl-)

2H-Pyran-2-one, 4-methoxy-6-propyl- structure
90673-80-6 structure
Product Name:2H-Pyran-2-one, 4-methoxy-6-propyl-
CAS No:90673-80-6
MF:C9H12O3
MW:168.189783096313
CID:788490
PubChem ID:11286684
Update Time:2025-04-19

2H-Pyran-2-one, 4-methoxy-6-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one, 4-methoxy-6-propyl-
    • 4-methoxy-6-propylpyran-2-one
    • CHEBI:226712
    • DTXSID00461172
    • 90673-80-6
    • Annularin E
    • Inchi: 1S/C9H12O3/c1-3-4-7-5-8(11-2)6-9(10)12-7/h5-6H,3-4H2,1-2H3
    • InChI Key: RCKBJIXCWVUPOX-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C=C1CCC)OC)=O

Computed Properties

  • Exact Mass: 168.078644241g/mol
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 35.5Ų
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk